Cas no 99257-76-8 ((1-hydroxy-6-oxo-2-cyclohexene-1-carboxylic acid) catechin-3-yl ester)

• Product Name: (1-hydroxy-6-oxo-2-cyclohexene-1-carboxylic acid) catechin-3-yl ester
• CAS No: 99257-76-8
• MF: C₂₂H₂₀O₉
• MW: 428.388807296753
• CID: 2060727
• Update Time: 2025-03-11

(1-hydroxy-6-oxo-2-cyclohexene-1-carboxylic acid) catechin-3-yl ester Chemical and Physical Properties

Names and Identifiers

• (1-hydroxy-6-oxo-2-cyclohexene-1-carboxylic acid) catechin-3-yl ester
• 3-O-(1-Hydroxy-6-oxo-2-cyclohexene-1-carboxylate)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan
• 3-O-(1-hydroxy-6-oxo-2-cyclohexene-1-carboxylic acid ester) of (+)-catechin
• 2-Cyclohexene-1-carboxylic acid, 1-hydroxy-6-oxo-, (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester

• Inchi： 1S/C22H20O9/c23-12-8-15(25)13-10-18(31-21(28)22(29)6-2-1-3-19(22)27)20(30-17(13)9-12)11-4-5-14(24)16(26)7-11/h2,4-9,18,20,23-26,29H,1,3,10H2
• InChI Key： GDLNMYMKZGPSKH-UHFFFAOYSA-N
• SMILES： OC1C=C2C(CC(C(C3C=C(O)C(O)=CC=3)O2)OC(C2(C(=O)CCC=C2)O)=O)=C(O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• XLogP3: 0.863

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Boiling Point: 728.7±60.0 °C(Predicted)
• pka: 9.50±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins